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Compound of Interest

Compound Name: AH 7959

Cat. No.: B593615 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

research chemicals is a critical component of laboratory safety and regulatory compliance. This

document provides essential guidance on the safe and compliant disposal of AH-7921, a

synthetic opioid research chemical.

AH-7921, also known as doxylam, is a synthetic opioid analgesic.[1] It is classified as a new

psychoactive substance (NPS) and is a controlled substance in numerous jurisdictions.[2][3]

Due to its potent pharmacological activity and potential for abuse, stringent disposal

procedures are necessary to prevent diversion and environmental contamination.

Chemical and Physical Properties of AH-7921
A comprehensive understanding of the chemical and physical properties of AH-7921 is

fundamental to safe handling and disposal.
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Property Value

Molecular Formula C₁₆H₂₂Cl₂N₂O

Molecular Weight 329.26 g/mol

Appearance Off-white solid

Melting Point 215–216 °C (hydrochloride salt)

Solubility
Soluble in ethanol (11 mg/ml), dimethylsulfoxide

(3 mg/ml), and dimethylformamide (10 mg/ml)

Systematic (IUPAC) Name
3,4-dichloro-N-{[1-

(dimethylamino)cyclohexyl]methyl}benzamide

Source: SpringerMedizin, 2014[2]

Regulatory Framework for Disposal
The disposal of AH-7921 falls under the regulations for hazardous chemical waste. In the

United States, the Environmental Protection Agency (EPA) regulates the disposal of hazardous

waste under the Resource Conservation and Recovery Act (RCRA). Laboratories are

considered hazardous waste generators and must adhere to specific guidelines for waste

accumulation, storage, and disposal.[4][5]

Key regulatory requirements include:

Waste Determination: The generator is responsible for determining if a chemical is a

hazardous waste.

Container Management: Waste must be stored in containers that are in good condition,

compatible with the waste, and kept closed except when adding or removing waste.[6][7]

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste" and the full chemical name.[6][7]

Accumulation Time Limits: There are limits on how long hazardous waste can be stored on-

site.[4][8]
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Authorized Disposal: Hazardous waste must be transported by a licensed hauler to a

permitted treatment, storage, and disposal facility (TSDF).

Given that AH-7921 is a controlled substance, its disposal may also be subject to regulations

from the Drug Enforcement Administration (DEA) or equivalent national authorities, requiring

additional documentation and security measures to prevent diversion.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended steps for the proper disposal of AH-7921

from a laboratory setting. This procedure is designed to comply with standard hazardous waste

regulations and best practices for handling potent compounds.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves (nitrile or neoprene).

Designated hazardous waste container (sturdy, leak-proof, and compatible with organic

solids).

Hazardous waste label.

Waste disposal logbook.

Sealable plastic bag.

Procedure:

Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk

assessment to identify potential hazards and necessary safety precautions.

Personal Protective Equipment (PPE): Don all required PPE, including safety goggles, a lab

coat, and chemical-resistant gloves.

Container Preparation:
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Select a designated hazardous waste container that is clean, dry, and in good condition.

The container must be compatible with AH-7921. A high-density polyethylene (HDPE) or

glass container with a secure screw-top lid is recommended.

Affix a hazardous waste label to the container. Fill in all required information, including the

full chemical name ("AH-7921" or "3,4-dichloro-N-{[1-

(dimethylamino)cyclohexyl]methyl}benzamide"), the date, and the generator's contact

information.

Waste Transfer:

Carefully transfer the solid AH-7921 waste into the prepared hazardous waste container.

Avoid generating dust. If possible, perform this transfer in a chemical fume hood.

For residual amounts in original containers, triple rinse the container with a suitable

solvent (e.g., ethanol). The first rinseate must be collected and disposed of as hazardous

waste in a separate, compatible liquid waste container.[6] Subsequent rinses may also

need to be collected depending on local regulations.

Container Sealing and Storage:

Securely seal the hazardous waste container.

Store the container in a designated satellite accumulation area (SAA) or central hazardous

waste storage area.[7][8] The storage area should be secure, well-ventilated, and away

from incompatible materials.

Documentation:

Record the amount of AH-7921 disposed of in the laboratory's waste disposal logbook.

This is crucial for inventory management and regulatory compliance, especially for

controlled substances.

Waste Pickup:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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[6] Do not dispose of AH-7921 down the drain or in the regular trash.[6][8]

Visualization of the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of AH-7921.
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Caption: Workflow for the proper disposal of AH-7921 in a laboratory setting.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of AH-7921, thereby protecting themselves, the community, and the

environment. Always consult your institution's specific EHS guidelines and local regulations for

any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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